Cas no 72796-68-0 (Propanedioic acid,2-(2-thienylmethylene)-, 1,3-dimethyl ester)

• Product Name: Propanedioic acid,2-(2-thienylmethylene)-, 1,3-dimethyl ester
• CAS No: 72796-68-0
• MF: C₁₀H₁₀O₄S
• MW: 226.249001979828
• CID: 550572
• PubChem ID: 90475615
• Update Time: 2025-04-19

Propanedioic acid,2-(2-thienylmethylene)-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(2-thienylmethylene)-, 1,3-dimethyl ester
• PROPANEDIOIC ACID (2-THIENYL METHYLENE)DIMETHYL ESTER
• dimethyl 2-thiofurylmethylidene malonate
• dimethyl pyrimidin-2-ylmalonate
• Propanedioic acid,2-pyrimidinyl-,dimethyl ester
• 72796-68-0

• Inchi： 1S/C10H10O4S/c11-9-4-10(12)14-6-7(5-13-9)8-2-1-3-15-8/h1-3,7H,4-6H2
• InChI Key： BDNLYWNJVXQDGS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1COC(CC(=O)OC1)=O

Computed Properties

• Exact Mass: 226.03000
• Monoisotopic Mass: 226.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 80.84000
• LogP: 1.32180